Cas no 532969-51-0 (N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

• Product name: N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• CAS No: 532969-51-0
• MF: C₂₄H₂₁ClN₂OS
• MW: 420.954343557358
• CID: 6337090
• PubChem ID: 5130268

N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-{(2-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• N-[2-[3-[(2-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
• AKOS024582796
• F0554-0007
• N-(2-(3-((2-chlorobenzyl)thio)-1H-indol-1-yl)ethyl)benzamide
• N-[2-(3-{[(2-chlorophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• 532969-51-0
• Oprea1_725222

• Inchi： 1S/C24H21ClN2OS/c25-21-12-6-4-10-19(21)17-29-23-16-27(22-13-7-5-11-20(22)23)15-14-26-24(28)18-8-2-1-3-9-18/h1-13,16H,14-15,17H2,(H,26,28)
• InChI Key： OTJQCLUGQQUNBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 420.1063122g/mol
• Monoisotopic Mass: 420.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles